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Compound of Interest

Compound Name: Calcium-49

Cat. No.: B12654295 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the experimental data available for the beta

decay of Calcium-49 (⁴⁹Ca) and the theoretical frameworks used to simulate its decay

spectrum. While direct, publicly available experimental beta spectra of ⁴⁹Ca are scarce due to

its short half-life, this document synthesizes known experimental properties and contrasts them

with the predictions of nuclear structure models.

Data Presentation
The following table summarizes the key experimentally determined properties of Calcium-49
decay and the corresponding theoretical models used for simulation.
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Property
Experimental
Value/Method

Simulated Value/Model

Half-life 8.718 ± 0.006 minutes[1]

Calculated using Gamow-Teller

strength distributions from

Shell Model or Particle-

Vibration Coupling Model.

Decay Mode 100% β⁻ decay[1]
Assumed to be 100% β⁻ decay

in theoretical models.

Q-value (Endpoint Energy) 5.2615 ± 0.0027 MeV[1]

Input parameter for spectrum

calculation, derived from

atomic mass evaluations.

Daughter Nucleus ⁴⁹Sc[1] ⁴⁹Sc

Decay Scheme

Known to decay to various

excited states of ⁴⁹Sc, followed

by gamma emission.[2]

Energy levels and transition

probabilities are calculated

using the Nuclear Shell Model

(e.g., with fp-shell basis and

interactions like GXPF1A) or

the Particle-Vibration Coupling

Model.[2]

Beta Spectrum Shape

Expected to be a continuous

distribution from 0 MeV up to

the Q-value, with the shape

influenced by the nature of the

nuclear transitions. Specific

experimental spectrum data is

not readily available in public

literature.

The theoretical spectrum

shape is determined by the

Fermi function, the phase

space factor, and the

calculated Gamow-Teller and

Fermi transition strengths to

the final states in ⁴⁹Sc.

Experimental Protocols
Due to the short half-life of Calcium-49 (approximately 8.7 minutes)[1], experimental studies

require online production and measurement techniques. A typical experimental workflow is

outlined below.
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Production of Calcium-49
Calcium-49 can be produced via neutron capture on a stable ⁴⁸Ca target. The high neutron

cross-section of ⁴⁸Ca makes this a viable production method in a nuclear reactor or using a

neutron generator. The reaction is:

⁴⁸Ca (n, γ) ⁴⁹Ca

The enriched ⁴⁸Ca target is irradiated for a period comparable to the half-life of ⁴⁹Ca to achieve

sufficient activity.

Measurement of the Decay Spectrum
A beta-gamma coincidence spectroscopy setup is ideal for studying the decay of ⁴⁹Ca. This

technique helps to reduce background and allows for the reconstruction of the decay scheme.

Source Transport: The irradiated ⁴⁸Ca target, now containing ⁴⁹Ca, is rapidly transported

from the irradiation site to the detector setup, often using a pneumatic transfer system.

Detection System:

A plastic scintillator or a silicon detector is used for detecting the beta particles due to their

high efficiency and good timing resolution.

A high-purity germanium (HPGe) detector is used for high-resolution gamma-ray

spectroscopy.

Coincidence Logic: The signals from the beta and gamma detectors are processed through a

coincidence unit. An event is recorded only when a beta particle and a gamma ray are

detected within a short time window (typically a few nanoseconds).

Data Acquisition: The energies of the coincident beta particles and gamma rays are recorded

event-by-event. This allows for the generation of a beta spectrum in coincidence with specific

gamma rays, which correspond to decays feeding particular excited states in the daughter

nucleus, ⁴⁹Sc.

Spectrum Analysis: The total experimental beta spectrum is obtained by summing all beta

events. A Kurie plot analysis can be used to determine the endpoint energy and to
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investigate the shape of the spectrum for allowed and forbidden transitions.

Theoretical Simulation Methodology
The beta decay spectrum of Calcium-49 can be simulated using the nuclear shell model,

which is a powerful theoretical framework for describing the structure of atomic nuclei.

Nuclear Shell Model Calculation
Model Space: For nuclei in the mass region of Calcium-49, the calculations are typically

performed in the fp model space, which includes the 1f₇/₂, 2p₃/₂, 1f₅/₂, and 2p₁/₂ single-

particle orbitals for both protons and neutrons outside a doubly magic core, such as ⁴⁰Ca.

Effective Interaction: A crucial input for the shell model is the effective interaction between

the nucleons. For the fp shell, interactions like GXPF1A have been shown to be successful in

describing the properties of nuclei in this region.

Calculation of Gamow-Teller Strengths: The beta decay process is primarily governed by the

Gamow-Teller (GT) and Fermi transitions. The shell model is used to calculate the wave

functions of the parent (⁴⁹Ca) and daughter (⁴⁹Sc) nuclei. These wave functions are then

used to compute the GT strength distribution, B(GT), for the decay. The B(GT) values

determine the probability of decay to each final state in the daughter nucleus.

Spectrum Shape Calculation: The theoretical beta spectrum, N(E), as a function of the beta

particle's kinetic energy E, is calculated using the following formula:

N(E) dE = C × F(Z, E) × p × (E₀ - E)² × S(E) dE

where:

C is a constant.

F(Z, E) is the Fermi function, which accounts for the Coulomb interaction between the

emitted beta particle and the daughter nucleus.

p is the momentum of the beta particle.

E₀ is the Q-value of the decay.
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S(E) is the shape factor, which contains the nuclear structure information and is

determined by the calculated Gamow-Teller and Fermi matrix elements for each decay

branch.

The total simulated spectrum is the sum of the partial spectra for all possible transitions,

weighted by their calculated probabilities.

Mandatory Visualization
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Experimental Workflow for ⁴⁹Ca Decay Spectroscopy
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Caption: Experimental workflow for the production and spectroscopic measurement of

Calcium-49 decay.

Logical Flow of Shell Model Calculation for ⁴⁹Ca β-Decay
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Caption: Logical workflow for the theoretical simulation of the Calcium-49 beta decay spectrum

using the nuclear shell model.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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